Cas no 1610377-06-4 (4-bromo-1-(triphenylmethyl)-1H-indazole)

• Product Name: 4-bromo-1-(triphenylmethyl)-1H-indazole
• CAS No: 1610377-06-4
• MF: C₂₆H₁₉BrN₂
• MW: 439.346465349197
• CID: 4608966
• Update Time: 2025-10-28

4-bromo-1-(triphenylmethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(triphenylmethyl)-1H-indazole
• 4-bromo-1-(triphenylmethyl)-1H-indazole

• Inchi： 1S/C26H19BrN2/c27-24-17-10-18-25-23(24)19-28-29(25)26(20-11-4-1-5-12-20,21-13-6-2-7-14-21)22-15-8-3-9-16-22/h1-19H
• InChI Key： YVFFQMSECYOEPY-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=CC=C2)(C2=CC=CC=C2)C2=CC=CC=C2)C2=C(C(Br)=CC=C2)C=N1

Additional information on 4-bromo-1-(triphenylmethyl)-1H-indazole

4-Bromo-1-(Triphenylmethyl)-1H-Indazole: A Comprehensive Overview

4-Bromo-1-(Triphenylmethyl)-1H-Indazole, also known by its CAS registry number CAS No. 1610377-06-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a bromine atom at the 4-position of the indazole ring and a triphenylmethyl group attached to the 1-position. These structural elements contribute to its intriguing electronic properties and potential applications in various scientific domains.

The indazole core of this compound is a heterocyclic aromatic system consisting of a benzene ring fused with an imidazole ring. The substitution pattern of this molecule plays a crucial role in determining its chemical reactivity and biological activity. The bromine atom at the 4-position introduces electron-withdrawing effects, which can influence the compound's ability to participate in various chemical reactions, such as electrophilic aromatic substitution or nucleophilic aromatic substitution. Meanwhile, the triphenylmethyl group at the 1-position is a bulky substituent that can impart steric effects, potentially modulating the compound's solubility, stability, and interaction with biological targets.

Recent advancements in synthetic methodologies have enabled researchers to explore novel routes for the synthesis of 4-Bromo-1-(Triphenylmethyl)-1H-Indazole. One such approach involves the use of transition metal-catalyzed coupling reactions, such as Suzuki-Miyaura cross-coupling or Buchwald-Hartwig amination, to construct the indazole framework with high precision. These methods not only enhance the efficiency of synthesis but also allow for greater control over the regiochemistry and stereochemistry of the product.

In terms of applications, 4-Bromo-1-(Triphenylmethyl)-1H-Indazole has shown promise in several areas. In medicinal chemistry, this compound has been investigated as a potential lead for drug discovery due to its ability to modulate key biological pathways. For instance, studies have demonstrated that this compound can act as an antagonist or agonist for various G-protein coupled receptors (GPCRs), making it a valuable tool for probing receptor function and developing novel therapeutics.

Beyond its role in drug discovery, 4-Bromo-1-(Triphenylmethyl)-1H-Indazole has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) or field-effect transistors (FETs). Researchers have explored its potential as an emissive layer material in OLEDs, where its photoluminescence properties could be harnessed for efficient light emission.

Recent studies have further highlighted the versatility of this compound by investigating its use in supramolecular chemistry and self-assembling systems. The triphenylmethyl group's bulky nature allows for strong π–π interactions, enabling the formation of ordered aggregates or nanostructures that could be exploited in sensing or catalytic applications.

In conclusion, 4-Bromo-1-(Triphenylmethyl)-1H-Indazole stands out as a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure, coupled with recent advancements in synthetic techniques and application-oriented research, positions it as an important molecule for future explorations in chemistry and beyond.